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Cat. No.: B1677792 Get Quote

Despite a comprehensive search of available scientific literature, there is currently no specific

information regarding the use of Picrasidine M as a tool compound in cell signaling research.

While other alkaloids isolated from the Picrasma genus, such as Picrasidine G, J, and S, have

been studied for their effects on various signaling pathways, Picrasidine M remains an

uncharacterized molecule in this context.

Alkaloids derived from Picrasma quassioides have demonstrated a range of biological

activities, including anti-inflammatory and anti-cancer effects. These activities are often

attributed to their modulation of key signaling cascades within the cell. For instance, studies on

related Picrasidine compounds have implicated their involvement in pathways such as NF-κB,

MAPK, and ERK.

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is

a crucial regulator of the immune response and inflammation.[1][2] Dysregulation of this

pathway is linked to numerous inflammatory diseases.[3][4] Several natural compounds have

been shown to modulate NF-κB signaling, making it a prominent target for drug discovery.[5]

Similarly, the MAPK (mitogen-activated protein kinase) and ERK (extracellular signal-regulated

kinase) pathways are fundamental in regulating cell proliferation, differentiation, and survival.[6]

[7] The ability of certain Picrasidine alkaloids to influence these pathways has made them

subjects of interest in cancer research.[6][7]

Furthermore, recent research has highlighted the role of other Picrasidine compounds, like

Picrasidine S, in modulating immune responses through the cGAS-IFN-I pathway, suggesting
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potential applications as vaccine adjuvants.[8]

While the existing body of research on Picrasidine alkaloids provides a foundation for

understanding their potential as modulators of cell signaling, the specific activities of

Picrasidine M are yet to be elucidated. Without experimental data on its mechanism of action,

target proteins, or effects on cellular processes, it is not possible to provide detailed application

notes, experimental protocols, or quantitative data summaries for this particular compound.

Future research is required to isolate and characterize Picrasidine M and to investigate its

potential interactions with cellular signaling pathways. Such studies would be essential to

determine if Picrasidine M holds similar promise to its chemical relatives as a valuable tool for

researchers, scientists, and drug development professionals. Until such data becomes

available, the role of Picrasidine M in the vast landscape of cell signaling remains an open

question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scielo.br [scielo.br]

2. scielo.br [scielo.br]

3. NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? -
PMC [pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. mdpi.com [mdpi.com]

6. Picrasidine J, a Dimeric β-Carboline-Type Alkaloid from Picrasma quassioides, Inhibits
Metastasis of Head and Neck Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

7. Picrasidine J, a Dimeric β-Carboline-Type Alkaloid from Picrasma quassioides, Inhibits
Metastasis of Head and Neck Squamous Cell Carcinoma - PubMed
[pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pubmed.ncbi.nlm.nih.gov/38900071/
https://www.benchchem.com/product/b1677792?utm_src=pdf-body
https://www.benchchem.com/product/b1677792?utm_src=pdf-body
https://www.benchchem.com/product/b1677792?utm_src=pdf-body
https://www.benchchem.com/product/b1677792?utm_src=pdf-body
https://www.benchchem.com/product/b1677792?utm_src=pdf-custom-synthesis
https://www.scielo.br/j/bjps/a/kxHqWz8qfKqsxmkdPqTJM7y/?lang=en
https://www.scielo.br/j/bjps/a/kxHqWz8qfKqsxmkdPqTJM7y/?format=pdf&lang=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC8945680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8945680/
https://www.mdpi.com/1422-0067/25/11/5798
https://www.mdpi.com/1422-0067/24/15/11900
https://pmc.ncbi.nlm.nih.gov/articles/PMC10487624/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10487624/
https://pubmed.ncbi.nlm.nih.gov/37686036/
https://pubmed.ncbi.nlm.nih.gov/37686036/
https://pubmed.ncbi.nlm.nih.gov/37686036/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677792?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Picrasidine S Induces cGAS-Mediated Cellular Immune Response as a Novel Vaccine
Adjuvant - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Picrasidine M: Uncharted Territory in Cell Signaling
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677792#picrasidine-m-as-a-tool-compound-in-cell-
signaling-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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